Cas no 1805946-29-5 (Methyl 3-bromo-6-hydroxypyridine-2-acetate)

• Product Name: Methyl 3-bromo-6-hydroxypyridine-2-acetate
• CAS No: 1805946-29-5
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901176
• Update Time: 2025-10-24

Methyl 3-bromo-6-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-hydroxypyridine-2-acetate

• Inchi： 1S/C8H8BrNO3/c1-13-8(12)4-6-5(9)2-3-7(11)10-6/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： OJKSYJUNJDQVBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(NC=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-bromo-6-hydroxypyridine-2-acetate

Methyl 3-bromo-6-hydroxypyridine-2-acetate (CAS No. 1805946-29-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-6-hydroxypyridine-2-acetate, identified by its CAS number 1805946-29-5, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core structure modified with a bromo substituent at the 3-position and a hydroxyl group at the 6-position, along with an acetic ester moiety at the 2-position, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.

The structural features of Methyl 3-bromo-6-hydroxypyridine-2-acetate make it an excellent scaffold for further functionalization, enabling chemists to design complex molecules with tailored biological activities. The presence of both electrophilic and nucleophilic sites on its pyridine ring allows for a wide range of chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling reactions. These properties have made it a preferred choice for synthetic chemists working on the development of drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing new treatments for infectious diseases, particularly those caused by resistant pathogens. Methyl 3-bromo-6-hydroxypyridine-2-acetate has emerged as a crucial building block in this endeavor. For instance, studies have demonstrated its role in synthesizing novel pyridine-based inhibitors that exhibit potent activity against bacterial and viral enzymes. These inhibitors are designed to disrupt essential metabolic pathways in pathogens, thereby offering new therapeutic options where traditional antibiotics and antivirals have failed.

Moreover, the compound has shown promise in the field of anticancer research. The pyridine scaffold is a common motif in many known anticancer agents, and modifications to this core structure can lead to enhanced efficacy and reduced toxicity. Researchers have leveraged Methyl 3-bromo-6-hydroxypyridine-2-acetate to develop small-molecule inhibitors that target specific kinases involved in cancer cell proliferation. By selectively inhibiting these kinases, these inhibitors can induce apoptosis or arrest the cell cycle in cancer cells, offering a potential therapeutic strategy for combating various types of cancer.

The synthesis of Methyl 3-bromo-6-hydroxypyridine-2-acetate itself is an intriguing process that highlights the ingenuity of modern synthetic chemistry. One common synthetic route involves the bromination of 6-hydroxypyridine-2-carboxylate followed by esterification. This approach takes advantage of well-established reactions such as halogenation and ester formation to construct the desired molecule efficiently. Recent advances in catalytic methods have further refined this process, allowing for higher yields and purities with reduced environmental impact.

The versatility of Methyl 3-bromo-6-hydroxypyridine-2-acetate extends beyond its applications in drug development. It has also been utilized in materials science, where its ability to participate in coordination chemistry makes it useful for designing metal-organic frameworks (MOFs) and other functional materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, Methyl 3-bromo-6-hydroxypyridine-2-acetate (CAS No. 1805946-29-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in addressing global health challenges. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.